Cas no 2227784-99-6 (rac-(1R,2S)-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine
• CAS No: 2227784-99-6
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 6350854
• PubChem ID: 165617002
• Update Time: 2025-05-24

rac-(1R,2S)-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine
• 2227784-99-6
• EN300-1801743

• Inchi： 1S/C9H15N3O/c1-5-8(6-4-7(6)10)9(13-3)12(2)11-5/h6-7H,4,10H2,1-3H3/t6-,7-/m1/s1
• InChI Key： BNTHVIFABYNNIS-RNFRBKRXSA-N
• SMILES： O(C)C1=C(C(C)=NN1C)[C@@H]1C[C@H]1N

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 53.1Ų

Additional information on rac-(1R,2S)-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine

Chemical Profile of rac-(1R,2S)-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine (CAS No. 2227784-99-6)

The compound rac-(1R,2S)-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine, identified by its CAS number 2227784-99-6, represents a structurally unique molecule with significant potential in the field of pharmaceutical research. This bicyclic amine derivative features a cyclopropane ring fused with a pyrazole scaffold, both of which are well-documented motifs in medicinal chemistry for their ability to modulate biological targets. The presence of a 5-methoxy-1,3-dimethyl-1H-pyrazol moiety and the stereochemistry defined by rac-(1R,2S) adds layers of complexity that are often exploited to achieve high selectivity and efficacy in drug design.

In recent years, the exploration of heterocyclic compounds has gained considerable traction due to their diverse pharmacological activities. The pyrazole ring, in particular, is a privileged scaffold found in numerous bioactive molecules, including antiviral, anti-inflammatory, and anticancer agents. The modification of this core structure with functional groups such as 5-methoxy and dimethyl substituents can fine-tune its interactions with biological receptors. This compound’s cyclopropane moiety further enhances its structural rigidity, which is often desirable for binding affinity and metabolic stability.

The stereochemistry of rac-(1R,2S)-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine is particularly noteworthy. The (1R,2S) configuration implies a specific spatial arrangement of substituents that can critically influence its biological activity. In drug discovery, the stereochemical purity of intermediates is paramount, as enantiomers or diastereomers can exhibit vastly different pharmacokinetic profiles. The synthesis of such chiral molecules requires meticulous control over reaction conditions and often involves advanced catalytic methods or chiral auxiliaries.

Recent advancements in computational chemistry have enabled the virtual screening of vast chemical libraries to identify promising candidates like this one. Molecular docking studies suggest that the 5-methoxy group and the cyclopropane ring may interact favorably with specific pockets on target proteins. For instance, such a structure could be designed to inhibit enzymes involved in metabolic pathways relevant to diseases like diabetes or cancer. The pyrazole moiety’s ability to engage hydrophobic and hydrogen bond networks makes it an attractive candidate for modulating protein function.

The pharmacological potential of this compound has not been exhaustively explored but preliminary in vitro assays indicate promising activity against certain enzymatic targets. Researchers have noted that the combination of a cyclopropane and pyrazole scaffold can lead to novel binding interactions that may overcome resistance mechanisms associated with existing therapeutics. Furthermore, the methoxy substitution at the 5-position appears to enhance solubility while maintaining bioactivity—a critical balance in drug development.

In the context of modern drug discovery pipelines, compounds like rac-(1R,2S)-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine (CAS No. 2227784-99-6) serve as valuable building blocks for more complex derivatives. Structural analogs can be generated through systematic modifications to optimize potency, selectivity, and pharmacokinetic properties. Techniques such as parallel synthesis and high-throughput screening are often employed to rapidly assess large collections of related compounds.

The synthetic route to this molecule would likely involve multi-step organic transformations starting from readily available precursors. Key steps might include cyclopropanation reactions to introduce the three-membered ring and subsequent functional group manipulations to install the pyrazole moiety with the desired stereochemistry. Advances in transition metal catalysis have made such transformations more efficient and scalable, which is essential for industrial production if commercialization becomes feasible.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is crucial when handling intermediates like this one. While not classified as hazardous under standard definitions, proper handling protocols must be established to minimize exposure risks during synthesis and purification. Documentation of reaction conditions and purity assessments are also vital for regulatory submissions if the compound moves into clinical development.

The integration of machine learning models into drug discovery has accelerated the identification of novel scaffolds capable of modulating disease-relevant pathways. Predictive models can assess how structural features such as those present in rac-(1R,2S)-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-cyclopropanamine) (CAS No. 2227784–99–6) influence biological activity across multiple targets simultaneously—a task that would be computationally prohibitive without these tools.

In conclusion,rac-(1R，2S)-2-(5-methoxy-l，3-dimethyl-lH-pyrazol-l，4-yI)cycIopropa-nl-amIine represents an intriguing molecular entity with potential therapeutic applications stemming from its unique structural features。While further research is needed to fully elucidate its pharmacological profile，the combination oI stereochemistry、functional groups，and heterocyclic scaffolding positions it as a promising candidate for future drug development。Ongoing studies will likely focus on optimizing synthetic routes、evaluating biological activity across diverse assays，and exploring its mechanism oI action.